[4-(4-ethoxyphenyl)-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl](phenyl)methanone

• Molecular Formula: C27H29NO2
• Molecular Weight: 399.5 g/mol
• IUPAC Name: [4-(4-ethoxyphenyl)-2,2,4-trimethyl-3H-quinolin-1-yl]-phenylmethanone
• InChI: InChI=1S/C27H29NO2/c1-5-30-22-17-15-21(16-18-22)27(4)19-26(2,3)28(24-14-10-9-13-23(24)27)25(29)20-11-7-6-8-12-20/h6-18H,5,19H2,1-4H3
• InChI Key: OCWHCQGPTZOOIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2(CC(N(C3=CC=CC=C32)C(=O)C4=CC=CC=C4)(C)C)C

Description

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE is a complex organic compound with a unique structure that combines a benzoyl group, an ethoxyphenyl group, and a quinoline core

Preparation Methods

The synthesis of 1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE typically involves multiple steps, starting with the preparation of the quinoline core. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound efficiently.

Chemical Reactions Analysis

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using specific reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be used in studies related to cellular processes and interactions.

Industry: It can be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE involves its interaction with molecular targets and pathways within biological systems. The exact molecular targets and pathways can vary depending on the specific application and context. Research is ongoing to fully elucidate these mechanisms and understand how the compound exerts its effects.

Comparison with Similar Compounds

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE can be compared with other similar compounds, such as:

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE: This compound shares a similar structure but may have different functional groups or substituents.

1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE: Another similar compound with potential variations in its chemical structure. The uniqueness of 1-BENZOYL-4-(4-ETHOXYPHENYL)-2,2,4-TRIMETHYL-3H-QUINOLINE lies in its specific combination of functional groups and the resulting properties, which can be tailored for specific applications.